Cas no 79491-46-6 (2,6-dibromo-3-methoxy-5-nitro-pyridine)

2,6-Dibromo-3-methoxy-5-nitro-pyridine is a halogenated and nitrated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. The presence of bromine atoms at the 2- and 6-positions enhances its reactivity in cross-coupling reactions, while the nitro and methoxy substituents at the 3- and 5-positions contribute to its versatility as an intermediate in heterocyclic chemistry. This compound is particularly valuable for constructing complex molecular architectures due to its selective functionalization sites. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for agrochemical, medicinal, and materials science applications.
2,6-dibromo-3-methoxy-5-nitro-pyridine structure
79491-46-6 structure
Product Name:2,6-dibromo-3-methoxy-5-nitro-pyridine
CAS No:79491-46-6
MF:C6H4Br2N2O3
MW:311.915559768677
MDL:MFCD18632733
CID:1031609
PubChem ID:12758208
Update Time:2025-05-20

2,6-dibromo-3-methoxy-5-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-3-methoxy-5-nitropyridine
    • AK126933
    • UHFLJHCYEBYJIT-UHFFFAOYSA-N
    • FCH1335640
    • AX8248724
    • ST24038791
    • 2,6-dibromo-3-methoxy-5-nitro-pyridine
    • 2,6-Dibromo-3-methoxy-5-nitropyridine (ACI)
    • MDL: MFCD18632733
    • Inchi: 1S/C6H4Br2N2O3/c1-13-4-2-3(10(11)12)5(7)9-6(4)8/h2H,1H3
    • InChI Key: UHFLJHCYEBYJIT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(Br)=NC(Br)=C(OC)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Topological Polar Surface Area: 67.9

2,6-dibromo-3-methoxy-5-nitro-pyridine Security Information

2,6-dibromo-3-methoxy-5-nitro-pyridine Pricemore >>

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2,6-dibromo-3-methoxy-5-nitro-pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid
Reference
Synthetic uses of the sequential ring positional reactivity in pyridin-3-ol and derivatives
Clark, Gary J.; Deady, Leslie W., Australian Journal of Chemistry, 1981, 34(4), 927-32

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid ;  20 min, 0 °C; 2 h, 0 °C → 65 °C
Reference
Phosphoinositide-3-kinase inhibitors: Evaluation of substituted alcohols as replacements for the piperazine sulfonamide portion of AMG 511
Lanman, Brian A.; Reed, Anthony B.; Cee, Victor J.; Hong, Fang-Tsao; Pettus, Liping H.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(24), 5630-5634

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  0 °C; 36 h, 65 °C; cooled
1.2 Reagents: Sodium carbonate ;  neutralized
Reference
Lead identification of benzimidazolone and azabenzimidazolone arylsulfonamides as CC-chemokine receptor 4 (CCR4) antagonists
Miah, Afjal H.; Abas, Hossay; Begg, Malcolm; Marsh, Benjamin J.; O'Flynn, Daniel E.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(15), 4298-4311

2,6-dibromo-3-methoxy-5-nitro-pyridine Raw materials

2,6-dibromo-3-methoxy-5-nitro-pyridine Preparation Products

Additional information on 2,6-dibromo-3-methoxy-5-nitro-pyridine

2,6-Dibromo-3-Methoxy-5-Nitro-Pyridine (CAS No. 79491-46-6): A Comprehensive Overview

The compound 2,6-dibromo-3-methoxy-5-nitro-pyridine (CAS No. 79491-46-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with bromine atoms at positions 2 and 6, a methoxy group at position 3, and a nitro group at position 5. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 2,6-dibromo-3-methoxy-5-nitro-pyridine in the development of advanced materials and pharmaceuticals. The compound's ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the synthesis of heterocyclic compounds, which are essential components in drug design and agrochemicals.

The synthesis of 2,6-dibromo-3-methoxy-5-nitro-pyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The introduction of the methoxy and nitro groups is achieved through nucleophilic substitution and nitration reactions, respectively. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups such as bromine and nitro groups significantly affects the molecule's conjugation and stability. This makes 2,6-dibromo-3-methoxy-5-nitro-pyridine an attractive candidate for applications in optoelectronics and sensor technologies. Recent research has demonstrated its potential as a building block for constructing organic semiconductors with tailored electronic properties.

In terms of physical properties, 2,6-dibromo-3-methoxy-5-nitro-pyridine exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in common organic solvents is moderate, which facilitates its handling in laboratory settings. The compound is also relatively stable under ambient conditions, although it may degrade under harsh thermal or oxidative conditions.

The application of 2,6-dibromo-3-methoxy-5-nitro-pyridine extends beyond traditional chemistry into interdisciplinary fields such as nanotechnology and biotechnology. For example, it has been used as a precursor for synthesizing metalloporphyrins, which are widely used in catalysis and molecular recognition studies. Additionally, its role in medicinal chemistry has been explored through its incorporation into bioactive molecules that target specific cellular pathways.

From an environmental perspective, understanding the fate and behavior of 2,6-dibromo-3-methoxy-5-nitro-pyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions due to its stable molecular structure. However, further research is needed to fully understand its environmental implications.

In conclusion, 2,6-dibromo-3-methoxy-5-nitro-pyridine (CAS No. 79491-46-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in organic synthesis, materials science, and pharmacology. As advancements in synthetic methodologies continue to evolve, the potential uses of this compound are expected to expand further.

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